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Compound of Interest

Compound Name: 2'-Bromoacetanilide

Cat. No.: B057096

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2'-
Bromoacetanilide from o-bromoaniline. The document details the chemical reaction,
experimental protocols, and key quantitative data, offering a valuable resource for
professionals in organic synthesis and drug development. 2'-Bromoacetanilide serves as a
crucial intermediate in the synthesis of various pharmaceutical compounds and other fine
chemicals.[1][2]

Reaction Overview and Mechanism

The synthesis of 2'-Bromoacetanilide from o-bromoaniline is achieved through an N-
acetylation reaction. In this process, the amino group (-NHz) of the o-bromoaniline molecule
acts as a nucleophile and attacks the electrophilic carbonyl carbon of an acetylating agent,
typically acetic anhydride. This reaction is often catalyzed by a base, such as 4-
dimethylaminopyridine (DMAP), to enhance the nucleophilicity of the amine. The overall
reaction is a nucleophilic acyl substitution.[3][4][5]

The mechanism involves the initial attack of the lone pair of electrons on the nitrogen atom of
o-bromoaniline on the carbonyl carbon of acetic anhydride. This leads to the formation of a
tetrahedral intermediate. Subsequently, the intermediate collapses, eliminating a leaving group
(acetate ion) and resulting in the formation of the amide product, 2'-Bromoacetanilide, along
with acetic acid as a byproduct.[5]
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Quantitative Data Summary

The following tables summarize the key quantitative data associated with the reactants and the

product.

Table 1: Physicochemical Properties of Reactants and Product

Molecular Weight (

Compound Molecular Formula Melting Point (°C)
g/mol )

o-Bromoaniline CeHeBrN 172.02 31-33

Acetic Anhydride CaHeOs3 102.09 -73.1

2'-Bromoacetanilide CsHsBrNO 214.06 96.5-100.5[1][2]

Table 2: Experimental Data for the Synthesis of 2'-Bromoacetanilide

Parameter Value Reference
Typical Yield 92.8% [1]

HPLC Retention Time (Rt) 1.523 min [1]
Appearance White crystalline solid [2][6]

Slightly soluble in chloroform
Solubility and methanol, low solubility in [2]

water.[2]

Detailed Experimental Protocol

This section provides a detailed methodology for the synthesis of 2'-Bromoacetanilide based

on established laboratory procedures.[1]
Materials and Reagents:
e 0-Bromoaniline

e Acetic Anhydride
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4-Dimethylaminopyridine (DMAP)
Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate solution

Hexane

Procedure:

In a round-bottom flask, dissolve o-bromoaniline (1.0 equivalent) and a catalytic amount of 4-
dimethylaminopyridine (DMAP) in dichloromethane.

Cool the solution to 0 °C using an ice bath.
Slowly add acetic anhydride (1.0 equivalent) to the stirred solution.

Allow the reaction mixture to slowly warm to room temperature and continue stirring
overnight.

Upon completion of the reaction (monitored by TLC or HPLC), transfer the mixture to a
separatory funnel.

Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize
any excess acetic acid.

Separate the organic layer and concentrate it under reduced pressure to obtain the crude
product.

Purify the crude product by grinding it with a solvent mixture of hexane and dichloromethane.

Collect the solid product by filtration and rinse with hexane to yield pure 2'-
Bromoacetanilide.[1]

Visual Representations

Diagram 1: Chemical Reaction Scheme
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Caption: Overall chemical reaction for the synthesis of 2'-Bromoacetanilide.

Diagram 2: Experimental Workflow
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Caption: Step-by-step workflow for the synthesis of 2'-Bromoacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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